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Compound of Interest

Compound Name: Diisopropanolamine

Cat. No.: B056660

An In-depth Technical Guide on Diisopropanolamine for Researchers, Scientists, and Drug
Development Professionals

Diisopropanolamine (DIPA) is a secondary alkanolamine with significant applications across
various industrial and research sectors.[1] Its bifunctional nature, possessing both secondary

amine and hydroxyl groups, allows it to act as a versatile intermediate in chemical synthesis, a
buffering agent, and a solubilizer.[2][3][4] This guide provides a comprehensive overview of its

physicochemical properties, applications in drug development, and relevant experimental
protocols.

Physicochemical Properties of Diisopropanolamine

Diisopropanolamine is a hygroscopic, water-soluble compound that can appear as a white,
waxy solid or a colorless to pale yellow liquid, often with a mild ammonia-like odor.[2][3][5][6] Its
key quantitative properties are summarized in the table below.
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Property Value

Molecular Formula CeH1sNO2[2][6][71[8][9]
Molecular Weight 133.19 g/mol [1][6][10]

CAS Registry Number 110-97-4[5][8][10]

Density ~1.004 g/mL at 25°C[9]
Melting Point 42-45°C (107.6°F)[7][9]
Boiling Point 249-250°C at 745 mmHg[1][9]
Flash Point 127°C (259-261°F)[7]

Water Solubility Miscible[1][2][7]

pH 11.5 (5% aqueous solution)[1]

Applications in Research and Drug Development

While DIPA has widespread industrial uses as a corrosion inhibitor, a neutralizing agent in
coatings, and for gas treatment in the Sulfinol process, its utility in pharmaceutical research is
noteworthy.[2][4][11] It serves as a crucial reagent in the synthesis of various bioactive
molecules. A significant application is its use as a precursor in the synthesis of pyrrolo[3,4-
c]quinoline-1,3-diones, which have been identified as potent inhibitors of caspase-3.[5]
Caspase-3 is a critical enzyme in the apoptotic pathway, making its inhibitors valuable targets
for drug development in therapeutic areas such as neurodegenerative diseases and ischemia.

The structural backbone of DIPA provides a scaffold for building more complex molecules, and
its basic nature allows it to be used as a catalyst or pH-adjusting agent in sensitive organic
reactions.

Experimental Protocols

Protocol: Synthesis of a Pyrrolo[3,4-c]quinoline-1,3-dione Derivative using
Diisopropanolamine
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This protocol outlines a representative synthetic step where a DIPA-derived intermediate could
be used. The workflow for such a synthesis is visualized below.

Objective: To synthesize a substituted N-(2-hydroxypropyl) pyrrolo[3,4-c]quinoline-1,3-dione as
a potential caspase-3 inhibitor.

Materials:

Diisopropanolamine (DIPA)

e 4-nitroquinoline-2,3-dicarboxylic acid anhydride
» Glacial acetic acid

e Ethanol

e Sodium dithionite

o Standard laboratory glassware and purification apparatus (e.g., column chromatography
setup)

Methodology:
e Step 1: Condensation Reaction

o In a round-bottom flask, dissolve 1.0 equivalent of 4-nitroquinoline-2,3-dicarboxylic acid
anhydride in glacial acetic acid.

o Add 1.1 equivalents of Diisopropanolamine to the solution.

o Reflux the mixture for 4-6 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature. Pour the mixture into ice-
cold water to precipitate the product.

o Filter the resulting solid, wash with cold water, and dry under vacuum. This yields the N-
bis(2-hydroxypropyl)amino-substituted nitro-quinoline derivative.
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e Step 2: Reduction of the Nitro Group
o Suspend the product from Step 1 in a mixture of ethanol and water.
o Heat the suspension to 70-80°C.
o Add 3-4 equivalents of sodium dithionite portion-wise over 30 minutes.

o Continue heating for an additional 1-2 hours until the starting material is consumed
(monitored by TLC).

o Cool the mixture, and remove the ethanol under reduced pressure.

o Extract the aqueous residue with ethyl acetate. Combine the organic layers, dry over
anhydrous sodium sulfate, and concentrate to yield the crude amino-quinoline derivative.

e Step 3: Purification

o Purify the crude product using column chromatography on silica gel, eluting with a
gradient of hexane and ethyl acetate.

o Collect the fractions containing the desired product and evaporate the solvent to obtain the
purified pyrrolo[3,4-c]quinoline-1,3-dione derivative.

o Step 4: Characterization

o Confirm the structure and purity of the final compound using techniques such as *H NMR,
13C NMR, Mass Spectrometry, and HPLC.

Visualizations
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Workflow for Synthesis of Caspase-3 Inhibitor Precursor

Step 1: Condensation

Reactants:
- 4-Nitroquinoline Anhydride
- Diisopropanolamine

Reaction:
Reflux in Acetic Acid

Workup:
Precipitation in Water

Intermediate 1:
N-substituted Nitro-quinoline

I
To next step
|

Step 2: Rl‘eduction

Reactants:
- Intermediate 1
- Sodium Dithionite

Reaction:
Heat in Ethanol/Water

Workup:
Solvent Extraction

Intermediate 2:
N-substituted Amino-quinoline

I
iTo purification
|

Step 3: Purific%tion & Analysis

Purification:
Column Chromatography

A4

Characterization:
NMR, Mass Spec, HPLC

A4

Final Product:
Potent Caspase-3 Inhibitor

Click to download full resolution via product page

Caption: Synthetic workflow for a DIPA-derived caspase-3 inhibitor.
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Apoptotic Pathway & Caspase-3 Inhibition
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Caption: Role of DIPA-derived inhibitors in the caspase-3 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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